4-acetyl-N-(2-(dimethylamino)ethyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride
CAS No.: 1216481-97-8
Cat. No.: VC4810793
Molecular Formula: C22H26ClN3O2S
Molecular Weight: 431.98
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1216481-97-8 |
|---|---|
| Molecular Formula | C22H26ClN3O2S |
| Molecular Weight | 431.98 |
| IUPAC Name | 4-acetyl-N-[2-(dimethylamino)ethyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride |
| Standard InChI | InChI=1S/C22H25N3O2S.ClH/c1-14-12-15(2)20-19(13-14)23-22(28-20)25(11-10-24(4)5)21(27)18-8-6-17(7-9-18)16(3)26;/h6-9,12-13H,10-11H2,1-5H3;1H |
| Standard InChI Key | COPJLAGOXZJJME-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C2C(=C1)N=C(S2)N(CCN(C)C)C(=O)C3=CC=C(C=C3)C(=O)C)C.Cl |
Introduction
Synthesis Steps:
-
Precursor Preparation: The synthesis begins with the preparation of specific precursors, typically involving benzamide and benzothiazole derivatives.
-
Coupling Reactions: These precursors undergo coupling reactions to form the core structure of the compound.
-
Modification and Purification: Further modifications may involve acetylation or other functional group additions, followed by purification techniques such as chromatography.
Biological Activities and Potential Applications
While specific biological activities of 4-acetyl-N-(2-(dimethylamino)ethyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride are not well-documented, compounds with similar structures often exhibit significant biological properties. For instance, benzothiazole derivatives are known for their antimicrobial and anticancer activities .
Potential Applications:
-
Antimicrobial Activity: Similar compounds have shown promising activity against bacterial and fungal species.
-
Anticancer Activity: Preliminary studies suggest that related compounds can inhibit tumor cell proliferation and induce apoptosis.
Spectroscopic Analysis
Spectroscopic data, including NMR and IR analyses, are crucial for confirming the identity and purity of the compound. These analyses provide insights into the functional groups present in the molecule.
Research Findings and Future Directions
Further research is needed to elucidate the exact mechanism of action and potential therapeutic applications of 4-acetyl-N-(2-(dimethylamino)ethyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride. Ongoing studies aim to explore its full range of biological implications and applications.
Data Table: Comparative Analysis of Related Compounds
| Compound Name | Biological Activity | Molecular Formula | Molecular Weight |
|---|---|---|---|
| N-(3-(dimethylamino)propyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide | Anticancer | Not specified | Not specified |
| N-(3-(dimethylamino)propyl)-N-(6-methylbenzo[d]thiazol-2-yl) | Antimicrobial | Not specified | Not specified |
| N-(5-{[(2,5-difluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,3-benzothiazole | Corrosion inhibition | Not specified | Not specified |
Note: The table includes related compounds for comparative purposes, highlighting the diverse biological activities associated with similar structures.
References:
- EvitaChem. (2025). 4-acetyl-N-(2-(dimethylamino)ethyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride.
- PMC. (2019). Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl) thiazol-2-yl)-2-chloroacetamide derivatives.
- PMC. (2019). Synthesis and biological evaluation of thiazole derivatives.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume